Cas no 1191044-59-3 (5-bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-amine)

• Product Name: 5-bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-amine
• CAS No: 1191044-59-3
• MF: C₁₂H₁₈BrN₃
• MW: 284.195421695709
• CID: 5071158
• PubChem ID: 58173131
• Update Time: 2025-08-05

5-bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-amine
• CS-0112931
• QFPKPLFTVNTEBB-ONGXEEELSA-N
• 1191044-59-3
• E81393
• 5-bromo-N-{[(2S,5S)-5-methyl-2-piperidinyl]methyl}-2-pyridinamine
• 5-Bromo-N-(((2S,5S)-5-methylpiperidin-2-yl)methyl)pyridin-2-amine
• SCHEMBL6519608
• 5-bromo-N-[[(2S,5S)-5-methylpiperidin-2-yl]methyl]pyridin-2-amine
• 5-bromo-N-{[(2S,5S)-5-methylpiperidin-2-yl]methyl}pyridin-2-amine

• Inchi： 1S/C12H18BrN3/c1-9-2-4-11(14-6-9)8-16-12-5-3-10(13)7-15-12/h3,5,7,9,11,14H,2,4,6,8H2,1H3,(H,15,16)
• InChI Key： QFPKPLFTVNTEBB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NCC1CCC(C)CN1

Computed Properties

• Exact Mass: 283.06841 g/mol
• Monoisotopic Mass: 283.06841 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37
• Molecular Weight: 284.20

Additional information on 5-bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-amine

5-Bromo-N-[(5-Methylpiperidin-2-yl)methyl]pyridin-2-Amine (CAS No. 1191044-59-3)

5-Bromo-N-[(5-methylpiperidin-2-yl)methyl]pyridin-2-Amine, also known by its CAS registry number 1191044-59-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent and a piperidine-derived side chain. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of 5-bromo-N-(5-methylpiperidin-2-ylmethyl)pyridin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and possibly oxidation or reduction steps depending on the specific pathway chosen. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of pharmacological activity, studies have shown that this compound exhibits promising properties in various biological assays. For instance, it has demonstrated moderate inhibitory effects on certain enzymes relevant to neurological disorders, suggesting its potential as a lead compound for the development of neuroprotective agents. Additionally, its ability to modulate receptor activity makes it a candidate for exploring treatments in areas such as pain management and inflammation.

Recent research has also focused on the optimization of this compound's bioavailability. By modifying the substituents on the piperidine ring or the pyridine moiety, scientists have been able to enhance its solubility and absorption characteristics. These modifications are crucial for translating laboratory findings into clinically viable drugs.

The application of computational chemistry tools has further advanced our understanding of this compound's behavior at the molecular level. Docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, molecular dynamics simulations have helped predict its stability and conformational flexibility in physiological conditions.

In conclusion, 5-bromo-N-(5-methylpiperidin-2-ylmethyl)pyridin-2-amine (CAS No. 1191044-59) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its modular structure allows for extensive chemical diversification, while ongoing research continues to uncover new avenues for its utilization in medicine and beyond.